Cas no 1806352-89-5 (Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate
• CAS No: 1806352-89-5
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950773
• Update Time: 2025-06-10

Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(14)11(15)8-4-3-5-9(10(8)6-13)12(16)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： WFEVEPPTRCICOY-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC=CC=1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate

Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate (CAS No. 1806352-89-5): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate, identified by its CAS number 1806352-89-5, is a significant intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of biologically active molecules. The presence of both bromomethyl and chloropropanoyl functional groups makes it a valuable building block for further derivatization, enabling the development of novel pharmacophores and therapeutic agents.

The bromomethyl group is particularly noteworthy for its reactivity, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. This property has been exploited in various synthetic strategies to introduce diverse functional moieties into the benzene core. Concurrently, the chloropropanoyl moiety contributes to the compound's versatility by enabling reactions such as amide bond formation, which is crucial in peptide mimetics and drug design.

In recent years, there has been a surge in research focused on developing small-molecule modulators for neurological disorders. Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate has emerged as a promising scaffold for this endeavor. Its benzene ring provides a rigid framework that can be fine-tuned through structural modifications to interact with specific biological targets. For instance, studies have demonstrated its utility in designing ligands that modulate neurotransmitter receptors, offering potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

The compound's dual functionality has also made it an attractive candidate for exploring new synthetic pathways. Researchers have leveraged its reactivity to develop novel cross-coupling reactions, which are essential for constructing carbon-carbon bonds in complex organic molecules. These reactions often involve palladium or copper catalysts, enabling the formation of diverse aryl and alkyl structures. Such methodologies are integral to the synthesis of natural products and drug candidates, underscoring the importance of intermediates like Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have been instrumental in predicting how Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate interacts with biological targets at the atomic level. These insights have guided the optimization of lead compounds, reducing the time and cost associated with traditional trial-and-error approaches. Additionally, virtual screening techniques have identified novel derivatives with enhanced binding affinity and selectivity.

The pharmaceutical industry has also embraced the potential of Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate in drug discovery programs. Its structural motifs are reminiscent of established drugs, suggesting that derivatives may exhibit similar pharmacological properties while offering improved efficacy or reduced side effects. Preclinical studies have begun to explore these possibilities, with early results indicating promising activity against various disease models.

In conclusion, Methyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate(CAS No. 1806352-89-5) represents a cornerstone in modern chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its significance in drug development is poised to grow even further.